Arhalofenate

• CAS No.: 24136-23-0
• Product Name: Arhalofenate
• Molecular Formula: C19H17ClF3NO4
• Molecular Weight: 415.8 g/mol
• IUPAC Name: 2-acetamidoethyl (2R)-2-(4-chlorophenyl)-2-[3-(trifluoromethyl)phenoxy]acetate
• Standard InChI: InChI=1S/C19H17ClF3NO4/c1-12(25)24-9-10-27-18(26)17(13-5-7-15(20)8-6-13)28-16-4-2-3-14(11-16)19(21,22)23/h2-8,11,17H,9-10H2,1H3,(H,24,25)/t17-/m1/s1
• Standard InChIKey: BJBCSGQLZQGGIQ-QGZVFWFLSA-N
• Isomeric SMILES: CC(=O)NCCOC(=O)[C@@H](C1=CC=C(C=C1)Cl)OC2=CC=CC(=C2)C(F)(F)F
• SMILES: CC(=O)NCCOC(=O)C(C1=CC=C(C=C1)Cl)OC2=CC=CC(=C2)C(F)(F)F
• Canonical SMILES: CC(=O)NCCOC(=O)C(C1=CC=C(C=C1)Cl)OC2=CC=CC(=C2)C(F)(F)F
• Appearance: Solid powder
• Description: Arhalofenate, also known as JNJ-39659100 and MBX102, ) is a selective, partial PPAR-γ agonist that lowers glucose in the absence of some of the side effects, such as weight gain and edema, that are observed with the TZDs. Arhalofenate also displays pronounced triglyceride lowering in preclinical rodent models and in humans.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: JNJ-39659100; JNJ39659100; JNJ 39659100; MBX102; MBX-102; MBX 102; Arhalofenate
• Reference: 1: Shahid H, Singh JA. Investigational drugs for hyperuricemia. Expert Opin Investig Drugs. 2015;24(8):1013-30. doi: 10.1517/13543784.2015.1051617. Epub 2015 Jun 14. PubMed PMID: 26073200.; 2: Diaz-Torné C, Perez-Herrero N, Perez-Ruiz F. New medications in development for the treatment of hyperuricemia of gout. Curr Opin Rheumatol. 2015 Mar;27(2):164-9. doi: 10.1097/BOR.0000000000000146. Review. PubMed PMID: 25603039.; 3: Edwards NL, So A. Emerging therapies for gout. Rheum Dis Clin North Am. 2014 May;40(2):375-87. doi: 10.1016/j.rdc.2014.01.013. Epub 2014 Feb 20. Review. PubMed PMID: 24703353.; 4: Balakumar P, Kathuria S. Submaximal PPARγ activation and endothelial dysfunction: new perspectives for the management of cardiovascular disorders. Br J Pharmacol. 2012 Aug;166(7):1981-92. doi: 10.1111/j.1476-5381.2012.01938.x. Review. PubMed PMID: 22404217; PubMed Central PMCID: PMC3402765.; 5: Chandalia A, Clarke HJ, Clemens LE, Pandey B, Vicena V, Lee P, Lavan BE, Gregoire FM. MBX-102/JNJ39659100, a novel non-TZD selective partial PPAR-γ agonist lowers triglyceride independently of PPAR-α activation. PPAR Res. 2009;2009:706852. doi: 10.1155/2009/706852. Epub 2009 Apr 23. PubMed PMID: 19404482; PubMed Central PMCID: PMC2673481.; 6: Gregoire FM, Zhang F, Clarke HJ, Gustafson TA, Sears DD, Favelyukis S, Lenhard J, Rentzeperis D, Clemens LE, Mu Y, Lavan BE. MBX-102/JNJ39659100, a novel peroxisome proliferator-activated receptor-ligand with weak transactivation activity retains antidiabetic properties in the absence of weight gain and edema. Mol Endocrinol. 2009 Jul;23(7):975-88. doi: 10.1210/me.2008-0473. Epub 2009 Apr 23. PubMed PMID: 19389808.; 7: Clarke HJ, Gregoire F, Ma F, Martin R, Zhao S, Lavan BE. Cross-Species Differential Plasma Protein Binding of MBX-102/JNJ39659100: A Novel PPAR-gamma Agonist. PPAR Res. 2008;2008:465715. doi: 10.1155/2008/465715. PubMed PMID: 18815616; PubMed Central PMCID: PMC2535826.
• PubChem Compound: 12082259
• Last Modified: Nov 11 2021